6-{[benzyl(methyl)amino]methyl}-7-hydroxy-4,8-dimethyl-2H-chromen-2-one

• Molecular Formula: C20H21NO3
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 6-[[benzyl(methyl)amino]methyl]-7-hydroxy-4,8-dimethylchromen-2-one
• InChI: InChI=1S/C20H21NO3/c1-13-9-18(22)24-20-14(2)19(23)16(10-17(13)20)12-21(3)11-15-7-5-4-6-8-15/h4-10,23H,11-12H2,1-3H3
• InChI Key: RUXKGCNDQRGTJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=C(C(=C2C)O)CN(C)CC3=CC=CC=C3

Description

6-{[benzyl(methyl)amino]methyl}-7-hydroxy-4,8-dimethyl-2H-chromen-2-one is a synthetic coumarin derivative characterized by a benzyl(methyl)amino-methyl substituent at position 6, hydroxy group at position 7, and methyl groups at positions 4 and 6. Coumarins are known for their diverse biological activities, including antioxidant, antimicrobial, and anti-inflammatory properties. This compound is synthesized via a multi-step process involving:

Pechmann reaction: Formation of the coumarin core (7-hydroxy-4-methyl-2H-chromen-2-one) from resorcinol and ethyl acetoacetate .

Nitration and reduction: Introduction of an amino group at position 6 via nitration followed by reduction using stannous chloride .

Reductive amination: Reaction of the amino group with benzaldehyde derivatives (e.g., benzyl(methyl)amine) using sodium cyanoborohydride to form the final product .

Key structural features include:

• Hydroxy group at position 7: Critical for hydrogen bonding and antioxidant activity .
• Methyl groups at 4 and 8: Increase steric bulk and hydrophobicity, affecting solubility and membrane permeability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-{[benzyl(methyl)amino]methyl}-7-hydroxy-4,8-dimethyl-2H-chromen-2-one typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 7-hydroxy-4,8-dimethyl-2H-chromen-2-one.

Alkylation: The chromen-2-one derivative is then subjected to alkylation with benzyl(methyl)amine in the presence of a suitable base such as potassium carbonate in a solvent like acetone.

Purification: The resulting product is purified through recrystallization from ethanol to obtain the desired compound.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach involves scaling up the laboratory synthesis procedures with appropriate modifications to ensure safety, efficiency, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

6-{[Benzyl(methyl)amino]methyl}-7-hydroxy-4,8-dimethyl-2H-chromen-2-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl group at the 7-position can be oxidized to form corresponding ketones or quinones.

Reduction: The compound can undergo reduction reactions, particularly at the carbonyl group of the chromen-2-one core.

Substitution: The benzyl(methyl)amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed under basic conditions.

Major Products Formed

Oxidation: Formation of ketones or quinones.

Reduction: Formation of alcohols or alkanes.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

6-{[Benzyl(methyl)amino]methyl}-7-hydroxy-4,8-dimethyl-2H-chromen-2-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 6-{[benzyl(methyl)amino]methyl}-7-hydroxy-4,8-dimethyl-2H-chromen-2-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, and other proteins, modulating their activity.

Pathways Involved: It can influence various biochemical pathways, including those related to cell signaling, metabolism, and gene expression.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

Compound Name	Substituents (Position 6)	Key Functional Groups	Biological Activity/Properties
Target Compound	Benzyl(methyl)amino-methyl	7-OH, 4,8-diCH3	Not explicitly reported (inferred: antioxidant potential)
6-(4-(Dimethylamino)benzylamino)-7-hydroxy-4-methyl-2H-chromen-2-one	4-(Dimethylamino)benzylamino	7-OH, 4-CH3	Higher melting point (205–216°C), strong MS base peak at m/z 191
6-(3-Hydroxy-4-methoxybenzylamino)-7-hydroxy-4-methyl-2H-chromen-2-one	3-Hydroxy-4-methoxybenzylamino	7-OH, 4-CH3	Lower melting point (188–189°C), distinct IR absorption at 1654 cm⁻¹
7-Butoxy-6-(4-(diphenylamino)phenyl)-4,8-dimethyl-2H-chromen-2-one	4-(Diphenylamino)phenyl	7-OBut, 4,8-diCH3	Enhanced antioxidant activity due to diarylamino group
6-Benzoyl-4-ethyl-5,7-dihydroxy-2H-chromen-2-one	Benzoyl	5,7-diOH, 4-CH2CH3	Lower synthetic yield (27%), increased steric hindrance

Key Observations

Substituent Effects on Physical Properties: Melting Points: Electron-rich substituents (e.g., dimethylamino in ) increase melting points due to improved crystal packing, while bulky groups (e.g., benzyl(methyl)amino in the target compound) may reduce packing efficiency. Spectral Data: The target compound’s IR spectrum would show N–H stretching (~3400 cm⁻¹) and O–H absorption (~3546 cm⁻¹), similar to compound 3 .

Biological Activity: Antioxidant Activity: Compounds with hydroxyl groups at positions 6 and 7 (e.g., ) exhibit superior antioxidant properties compared to those with single hydroxyl groups. The target compound’s 7-OH group may confer moderate activity.

Synthetic Efficiency: Reductive amination steps (common in ) achieve high yields (79–91%) for amino-substituted coumarins. In contrast, Suzuki coupling (used in ) requires palladium catalysts and optimized conditions.

Contrast with Brominated and Halogenated Derivatives

• 6-Bromo-7-hydroxy-4-(hydroxymethyl)-2H-chromen-2-one : Bromine substitution introduces electronegativity, altering reactivity (e.g., facilitating nucleophilic substitution). This contrasts with the target compound’s amino group, which supports hydrogen bonding.
• 4-Methyl-3,6,7-tris(aryl)coumarins : Trisubstituted derivatives show anti-HIV activity, highlighting the importance of aryl groups at multiple positions. The target compound’s single aryl group may limit such broad-spectrum efficacy.